Cas no 168890-59-3 (2-methoxy-5-(morpholine-4-sulfonyl)benzoic acid)

• Product Name: 2-methoxy-5-(morpholine-4-sulfonyl)benzoic acid
• CAS No: 168890-59-3
• MF: C₁₂H₁₅NO₆S
• MW: 301.31560254097
• MDL: MFCD02658256
• CID: 234749
• PubChem ID: 737347
• Update Time: 2025-04-19

2-methoxy-5-(morpholine-4-sulfonyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy-5-(morpholinosulfonyl)benzoic acid
• 2-Methoxy-5-(morpholin-4-ylsulfonyl)benzoate
• 2-METHOXY-5-(MORPHOLIN-4-YLSULFONYL)BENZOIC ACID
• 2-Methoxy-5-(morpholine-4-sulfonyl)-benzoic acid
• 2-methoxy-5-(morpholine-4-sulfonyl)benzoic acid
• MFCD02658256
• CS-0308740
• SCHEMBL8540322
• BB 0241092
• Z57090356
• 2-Methoxy-5-(morpholinosulfonyl)benzoicacid
• Oprea1_117691
• EN300-12970
• 2-methoxy-5-morpholin-4-ylsulfonylbenzoic acid
• Oprea1_491046
• AKOS000300303
• 168890-59-3
• 2-Methoxy-5-(morpholine-4-sulfonyl)-benzoic acid
• LS-10399
• BENZOIC ACID,2-METHOXY-5-(4-MORPHOLINYLSULFONYL)-
• ALBB-029442
• benzoic acid, 2-methoxy-5-(4-morpholinylsulfonyl)-
• G22819
• STK806819

• MDL： MFCD02658256
• Inchi： 1S/C12H15NO6S/c1-18-11-3-2-9(8-10(11)12(14)15)20(16,17)13-4-6-19-7-5-13/h2-3,8H,4-7H2,1H3,(H,14,15)
• InChI Key： IJQQDWZRROHWPL-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C(=O)O)C=1)OC)(N1CCOCC1)(=O)=O

Computed Properties

• Exact Mass: 301.06200
• Monoisotopic Mass: 300.054183
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 434
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 104
• XLogP3: 0.2

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: 181-183 °C
• Boiling Point: 517.5°Cat760mmHg
• Flash Point: 266.8°C
• PSA: 101.52000
• LogP: 1.43300
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

2-methoxy-5-(morpholine-4-sulfonyl)benzoic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)